Cas no 1000577-68-3 (3-Chloro-2-fluoro-6-iodobenzonitrile)

3-Chloro-2-fluoro-6-iodobenzonitrile is a halogenated benzonitrile derivative with a unique substitution pattern, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of chloro, fluoro, and iodo substituents on the aromatic ring enhances its reactivity, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing nitrile group further contributes to its utility in constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a versatile building block. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

3-Chloro-2-fluoro-6-iodobenzonitrile structure

1000577-68-3 structure

Product Name:3-Chloro-2-fluoro-6-iodobenzonitrile

CAS No:1000577-68-3

MF:C₇H₂ClFIN

MW:281.453356266022

CID:3157528

PubChem ID:26598335

Update Time:2025-10-10

3-Chloro-2-fluoro-6-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-fluoro-6-iodobenzonitrile
- AKOS026671379
- CS-0365969
- DTXSID101291736
- FS-6355
- AT45398
- SCHEMBL16936527
- 1000577-68-3
- DB-099188
- MDL： MFCD09800808
- Inchi： 1S/C7H2ClFIN/c8-5-1-2-6(10)4(3-11)7(5)9/h1-2H
- InChI Key： VRQDSPDXKQJULR-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1C#N)F)Cl

Computed Properties

Exact Mass: 280.89045Da
Monoisotopic Mass: 280.89045Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 23.8Å²

3-Chloro-2-fluoro-6-iodobenzonitrile Pricemore >>

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Fluorochem	035145-1g	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	1g	￡414.00	2022-03-01
Fluorochem	035145-5g	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	5g	￡1688.00	2022-03-01
eNovation Chemicals LLC	Y1255659-250mg	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	250mg	$525	2024-06-05
eNovation Chemicals LLC	Y1255659-1g	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	1g	$1040	2024-06-05
eNovation Chemicals LLC	Y1255659-5g	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	5g	$4500	2024-06-05
eNovation Chemicals LLC	Y1255659-100mg	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	100mg	$305	2025-02-19
eNovation Chemicals LLC	Y1255659-250mg	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	250mg	$550	2025-02-19
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eNovation Chemicals LLC	Y1255659-5g	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	5g	$4765	2025-02-19
1PlusChem	1P01FDQZ-250mg	3-Chloro-2-fluoro-6-iodobenzonitrile	1000577-68-3	95%	250mg	$341.00	2023-12-27